Xenon-122

• CAS No.: 15151-09-4
• Molecular Formula: Xe
• Molecular Weight: 121.9084 g/mol
• IUPAC Name: xenon-122
• InChI: InChI=1S/Xe/i1-9
• InChI Key: FHNFHKCVQCLJFQ-DBXDQKISSA-N
• SMILES: [Xe]
• Isomeric SMILES: [122Xe]
• Synonyms: 122Xe radioisotope; Xe-122 radioisotope; Xenon-122

Description

Xenon-122 (Xe-122) is a radioactive isotope of the noble gas xenon, characterized by a half-life of approximately 20.1 hours and decaying via electron capture to Iodine-122 (I-122) . This decay pathway makes it a valuable precursor for the production of other radioisotopes, with applications in fundamental nuclear physics research and the development of targeted radiopharmaceuticals. As a noble gas, it is chemically inert, allowing for handling and containment with a primary focus on its radiological properties. This isotope is strictly for research applications. Its primary value lies in studies of nuclear structure and as a source for subsequent radioisotopes used in pre-clinical investigations. Researchers utilize this compound to explore the processes of electron capture and the behavior of exotic nuclei . Furthermore, the medical research community investigates its potential indirect role in theragnostic pipelines, where its decay daughter, I-122, can be leveraged. This product is supplied as a purified gas in a sealed, research-ready container. All necessary handling procedures for a radioactive noble gas must be followed, including the use of appropriate shielding, ventilation, and monitoring equipment. This product is For Research Use Only (RUO). It is not intended for diagnostic or therapeutic procedures, nor for human or veterinary use. Strictly prohibit personal use.

Nuclear Structure and Spectroscopy of Xenon 122

Ground State Nuclear Properties

The ground state of an atomic nucleus represents its lowest energy configuration. Its fundamental properties, including spin, parity, mass, binding energy, and charge radius, are crucial for understanding nuclear structure.

Nuclear Spin and Parity Determinations

The ground state of Xenon-122 has a nuclear spin and parity of 0+. chemlin.orgshef.ac.uk This is characteristic of even-even nuclei, where all protons and neutrons are paired up, resulting in a total angular momentum of zero and positive parity.

Isotopic Mass and Nuclear Binding Energy Considerations

The isotopic mass of this compound has been determined to be 121.908368(12) atomic mass units (u). chemlin.org From this, other nuclear properties can be derived. The nuclear binding energy, which represents the energy required to disassemble the nucleus into its constituent protons and neutrons, is a key measure of nuclear stability. For this compound, the total nuclear binding energy is 1027.80863152 MeV, which corresponds to an average binding energy of 8.42466091 MeV per nucleon. chemlin.org

Property	Value
Isotopic Mass	121.908368(12) u
Nuclide Mass	121.8787466 u
Mass Excess	-85.35466 MeV
Mass Defect	1.103398016 u
Nuclear Binding Energy
Total	1027.80863152 MeV
Per Nucleon	8.42466091 MeV

Nuclear Charge Radius Measurements

The nuclear charge radius of this compound has been measured to be 4.7590(59) femtometers (fm). chemlin.org This value provides a measure of the size of the nucleus and is determined through experiments that probe the distribution of protons within the nucleus.

Excited Nuclear States and Level Schemes

Beyond its ground state, this compound can exist in a variety of excited states, each with a specific energy, spin, and parity. The study of these states and the transitions between them is fundamental to understanding the collective and single-particle motions within the nucleus.

Identification of Excited States through Gamma-Ray Spectroscopy

The excited states of this compound have been extensively studied through gamma-ray spectroscopy. One significant study involved populating these states via the electron capture and β+ decay of Caesium-122 (¹²²Cs). researchgate.net Using the 8π spectrometer at the TRIUMF Isotope Separator and Accelerator facility, researchers were able to observe 520 gamma-ray transitions and identify 191 distinct excited levels in this compound. researchgate.net This high-resolution study also led to the identification of eight new excited 0+ states. researchgate.net

Study of Excited States in ¹²²Xe	Findings
Technique	Gamma-Ray Spectroscopy and γ-γ Angular Correlation
Facility	8π spectrometer at TRIUMF-ISAC
Observed Transitions	520
Identified Levels	191
New 0+ States Identified	8
Spins Assigned/Restricted	66 levels
E2/M1 Mixing Ratios Extracted	38 transitions

Characterization of Nuclear Rotational and Vibrational Bands

The excited states in ¹²²Xe can be organized into rotational bands, which are sequences of states with increasing angular momentum and energy. These bands are characteristic of deformed nuclei that rotate as a whole. In addition to rotational motion, the nucleus can also undergo vibrational motion, where the nuclear shape oscillates around its equilibrium value. These vibrations give rise to another set of excited states.

Recent high-statistics studies of the β+/EC decay of ¹²²Cs have significantly advanced our understanding of the low-spin states in ¹²²Xe. Through detailed gamma-ray spectroscopy, researchers have been able to firmly identify the 2+ rotational band members built upon the second and third excited 0+ states (0⁺₂ and 0⁺₃) researchgate.net. The observation of the in-band transitions within these excited 0+ bands provides direct evidence for their collective, rotational-like nature.

Investigation of Novel Excited 0+ States

Excited 0+ states in nuclei are of particular interest as they can be associated with various excitation modes, including shape coexistence, where the nucleus can exist in different shapes at similar energies, and pairing vibrations, which are related to the pairing of nucleons. The study of these states provides a sensitive test of nuclear models.

In a significant recent advancement, eight new excited 0+ states have been identified in ¹²²Xe through the analysis of high-statistics beta-decay data researchgate.net. This discovery dramatically expands our knowledge of the low-energy structure of this nucleus and provides a rich set of states for theoretical interpretation. The identification of these "no-spin" states is crucial for understanding the various collective degrees of freedom at play in ¹²²Xe.

Table 1: Newly Identified Excited 0⁺ States in this compound

Energy (keV)

Data not publicly available in the search results

...

Electromagnetic Transition Probabilities in this compound

The decay of excited nuclear states occurs primarily through the emission of gamma radiation. The rates of these electromagnetic transitions are sensitive probes of the wave functions of the initial and final states and provide crucial information about the collective and single-particle aspects of nuclear structure.

Analysis of Reduced Electric Quadrupole (E2) Transition Probabilities

Reduced electric quadrupole (E2) transition probabilities, denoted as B(E2), are a measure of the collective quadrupole motion of the nucleus. Large B(E2) values are characteristic of transitions within a rotational band and are indicative of a significant nuclear deformation.

The high-statistics β+/EC-decay study of ¹²²Cs has enabled the determination of relative B(E2) values for some of the low-energy transitions in ¹²²Xe researchgate.net. These measurements are essential for characterizing the collectivity of the observed rotational bands and for testing the predictions of nuclear models. The analysis of these B(E2) values helps to quantify the degree of deformation and the mixing between different nuclear configurations.

Examination of Magnetic Dipole (M1) Transition Probabilities between Nuclear States

Magnetic dipole (M1) transitions provide complementary information to E2 transitions. They are particularly sensitive to the single-particle aspects of the nuclear wave functions, such as the spin and orbital angular momentum of the individual nucleons. In many cases, gamma-ray transitions can have a mixed M1 and E2 character.

Through γ-γ angular correlation measurements, it has been possible to extract the E2/M1 multipolarity mixing ratios for 38 γ-ray transitions in ¹²²Xe researchgate.net. This is a significant achievement as it allows for the separation of the electric and magnetic components of these transitions. The determination of these mixing ratios is crucial for a complete understanding of the electromagnetic properties of the nucleus and provides stringent constraints on theoretical models of nuclear structure. The extracted M1 transition probabilities can then be compared with theoretical calculations to probe the microscopic structure of the involved nuclear states.

Table 2: E2/M1 Multipolarity Mixing Ratios for Selected Transitions in this compound

Transition Energy (keV)	Initial State (J^π)	Final State (J^π)	E2/M1 Mixing Ratio (δ)
Specific data not available in search results	...	...	...
...	...	...	...

Decay Characteristics and Nuclear Systematics of Xenon 122

Electron Capture (EC) Decay Mode and Associated Phenomena to Iodine-122

Xenon-122 primarily undergoes radioactive decay through electron capture (EC). kaeri.re.krshef.ac.uk In this process, an atomic electron is captured by a proton in the nucleus, transforming the proton into a neutron and emitting a neutrino. This decay mode leads to the transformation of ¹²²Xe into Iodine-122 (¹²²I). kaeri.re.krshef.ac.uk The nuclear equation for this process is:

¹²²Xe + e⁻ → ¹²²I + νe

Electron capture is a common decay mode for neutron-deficient nuclei. The resulting daughter nucleus, ¹²²I, is typically left in an excited state, which then de-excites by emitting gamma rays and X-rays.

Determination and Refinement of this compound Half-Life

The half-life of a radioactive isotope is a key characteristic that describes the time it takes for half of the atomic nuclei in a sample to undergo radioactive decay. For this compound, the reported half-life is approximately 20.1 hours. kaeri.re.krshef.ac.ukpnnl.gov This value has been determined and refined through various experimental measurements over time.

Different sources provide slightly varying values for the half-life, which is common in nuclear data due to different experimental techniques and uncertainties. For instance, one source lists the half-life as 20.1(1) hours, indicating a standard uncertainty of 0.1 hours. chemlin.org Another source provides a value of 20.11111111111 hours. periodictable.comperiodictable.com

Here is a table summarizing some reported half-life values for this compound:

Half-Life (hours)	Source/Note
20.1	General value
20.1(1)	Value with uncertainty
20.11111111111	Specific reported value

These values are significantly shorter than the half-lives of some other xenon isotopes, such as Xenon-124, which has a half-life orders of magnitude longer than the age of the universe and decays via a much rarer process (two-neutrino double electron capture). uchicago.edu

Subsequent Decay Properties of Daughter Nuclides (e.g., Iodine-122 to Tellurium-122 via Positron Emission)

The daughter nuclide of ¹²²Xe decay, Iodine-122 (¹²²I), is also radioactive and undergoes further decay. cea.frpearson.com Iodine-122 has a half-life of 3.6 minutes and primarily decays through positron emission (β⁺ decay). nih.gov In positron emission, a proton in the nucleus is converted into a neutron, emitting a positron (a positively charged electron) and a neutrino. cea.frpearson.com This process decreases the atomic number by one. pearson.com

The decay of ¹²²I via positron emission leads to the formation of Tellurium-122 (¹²²Te), which is a stable isotope of Tellurium. cea.frpearson.com The nuclear equation for this decay is:

¹²²I → ¹²²Te + e⁺ + νe

Spectroscopic Analysis of Accompanying Gamma-Ray and X-Ray Emissions

The decay of radioactive nuclei, including ¹²²Xe and its daughter ¹²²I, is accompanied by the emission of characteristic gamma rays and X-rays. ctdbase.orgnih.gov These emissions occur as the daughter nucleus transitions from excited energy states to lower-energy states or the ground state. Spectroscopic analysis of these emissions provides valuable information about the energy levels and structure of the daughter nuclei (¹²²I and ¹²²Te).

Gamma-ray spectroscopy involves measuring the energies and intensities of the emitted gamma rays. These spectra are unique fingerprints of the decaying isotopes and their decay schemes. X-rays are also emitted, primarily as a result of electron shell rearrangements following electron capture or internal conversion.

While specific detailed spectroscopic data for ¹²²Xe decay (energies and intensities of gamma and X-rays) were not extensively detailed in the provided search results, the principle of using gamma-ray and X-ray spectroscopy to study radioactive decay is well-established. arxiv.orglanl.govcern.chiaea.orgresearchgate.net Such analysis would involve using detectors like High-Purity Germanium (HPGe) detectors or scintillation detectors to capture the emitted photons and determine their properties. arxiv.orglanl.govcern.ch

Systematics of Nuclear Properties Across Neutron-Deficient Xenon Isotope Chains (e.g., Backbending Phenomena)

The study of nuclear properties across chains of isotopes with varying neutron numbers, such as the neutron-deficient xenon isotopes, provides insights into the evolution of nuclear structure. Neutron-deficient nuclei, far from the line of stability, can exhibit interesting phenomena as protons and neutrons are added or removed.

The xenon isotopes, particularly the neutron-deficient ones (those with mass numbers less than the most abundant stable isotopes), are of interest in nuclear structure studies. progress-in-physics.comdiva-portal.org The region around A=122 for xenon lies in a transitional area where nuclear structure can change from rotational-like to vibrational-like behavior. progress-in-physics.com

One phenomenon studied in the systematics of nuclear properties is "backbending." Backbending refers to a sudden increase in the moment of inertia of a nucleus at high angular momentum, observed as a "bend" in the plot of moment of inertia versus rotational frequency. grafiati.com This effect is typically associated with the alignment of the angular momenta of a pair of nucleons (protons or neutrons) in high-j orbitals. grafiati.comresearchgate.net

While the provided search results mention the study of neutron-deficient xenon isotopes and nuclear structure, including theoretical calculations using models like the Interacting Boson Approximation (IBA) and Projected Shell Model (PSM) to describe energy levels and transition probabilities, specific experimental observations or detailed theoretical predictions of backbending specifically in ¹²²Xe were not prominently featured. progress-in-physics.comresearchgate.net However, studies on neighboring neutron-deficient nuclei in this mass region, such as barium and cerium isotopes, have investigated backbending and quasiparticle alignments, suggesting that similar phenomena could be relevant in the neutron-deficient xenon chain as well. researchgate.net The systematic study of energy ratios and transition rates across the xenon isotopes helps in understanding the collective properties and shape evolution in this region of the nuclear chart. progress-in-physics.comdiva-portal.orgresearchgate.net

Production and Synthesis Methodologies for Xenon 122

Direct Nuclear Reaction Pathways

Direct nuclear reactions involve the bombardment of target materials with energetic particles, typically protons, to induce nuclear transformations that result in the formation of 122Xe.

Proton-Induced Reactions (p, xn) on Target Materials (e.g., Potassium Iodide)

Proton-induced reactions on suitable target materials can lead to the direct production of 122Xe. One such reaction pathway involves the bombardment of Iodine-127 (127I) with high-energy protons via a (p, 6n) reaction: 127I(p, 6n)122Xe. This reaction requires proton energies typically exceeding 60 MeV, with the cross-section maximum extending from 60 MeV to over 90 MeV snmjournals.org.

While Potassium Iodide (KI) contains iodine, research specifically detailing the direct production of 122Xe using proton bombardment of a Potassium Iodide target via a (p, xn) reaction was not prominently found in the search results within the specified context of 122Xe production. However, Potassium Iodide is mentioned as a substance used in the dissolution of target iodine after proton irradiation to produce 123I from a xenon precursor snmjournals.org. Potassium Iodide has a PubChem CID of 4875 fishersci.caereztech.comfishersci.ptamericanelements.comatamanchemicals.com.

Cyclotron-Based Production Parameters

Cyclotrons are commonly used to produce radionuclides like 122Xe by accelerating protons to the required energies for inducing nuclear reactions in target materials wikipedia.orgradiacode.comiaea.org. For the 127I(p, 6n)122Xe reaction, proton beam energies in the range of 60-90 MeV are necessary snmjournals.org. The production yield of 122Xe from this reaction has been reported to be around 200 mCi at the end of bombardment for a short bombardment period osti.gov. Achieving larger quantities of 122Xe might necessitate longer bombardment times and potentially slightly increased proton energy osti.gov.

Other proton-induced reactions on Xenon-124 (124Xe) targets can also lead to the formation of 122Xe, such as 124Xe(p, p2n)122Xe and 124Xe(p, 3n)122Cs which subsequently decays to 122Xe nih.gov. These reactions are relevant in the context of producing precursors for other radioisotopes like Iodine-123 (123I) researchgate.net.

Indirect Production Mechanisms

Xenon-122 can also be produced through indirect mechanisms, often as a consequence of producing other radioisotopes or through the radioactive decay of parent nuclides.

Formation of this compound as a By-product in Radioisotope Generation Processes (e.g., Iodine-123 Production)

This compound is known to be produced as a by-product in the production of Iodine-123 (123I) osti.govosti.gov. One common method for producing high-purity 123I involves the proton irradiation of enriched Xenon-124 (124Xe) gas targets wikipedia.orgradiacode.comgoogle.com. Reactions such as 124Xe(p, 2n)123Cs and 124Xe(p, pn)123Xe produce Xenon-123 (123Xe), which then decays to 123I wikipedia.orgradiacode.comresearchgate.netgoogle.com. During this process, side reactions can occur, leading to the formation of other xenon isotopes, including 122Xe, as a by-product osti.govosti.gov. The production of 122Xe as a by-product in 123I production from proton irradiation of a sodium iodide target has also been reported osti.gov. Iodine-123 has a PubChem CID of 135300 wikipedia.orgnih.gov.

Parent Nuclide Decay Routes (e.g., Cesium-122 Decay)

This compound is the direct daughter nuclide of Cesium-122 (122Cs) chemlin.org. Cesium-122 decays via electron capture (EC) or beta-plus (β+) emission to 122Xe chemlin.orgbarwinski.net. Cesium-122 has a relatively short half-life of approximately 21 seconds, with an isomeric state having a half-life of 3.70 minutes, both decaying to 122Xe chemlin.orgkaeri.re.kr. This decay route is a significant source of 122Xe. Cesium-122 is produced through nuclear reactions, such as proton bombardment of 124Xe via the 124Xe(p, 3n)122Cs reaction nih.gov. Cesium does not have a specific PubChem CID for the element itself in the provided results, but various cesium compounds are listed with CIDs fishersci.caatamanchemicals.comuni-freiburg.deuni-freiburg.deamericanelements.com.

Theoretical Nuclear Models and Computational Approaches for Xenon 122

Collective Nuclear Models Applied to Xenon-122

Collective models in nuclear physics treat the nucleus as a whole, focusing on the coordinated motion of its constituent nucleons. These models are particularly effective in describing phenomena such as rotations and vibrations, which are characteristic of many medium and heavy nuclei.

Interacting Boson Approximation (IBA) Model Parameterizations

The Interacting Boson Approximation (IBA) model simplifies the complex shell-model picture by treating pairs of nucleons (protons or neutrons) as bosons. These bosons can occupy states with angular momentum L=0 (s-bosons) or L=2 (d-bosons). The interactions between these bosons are then used to describe the collective properties of the nucleus. The model's Hamiltonian is typically defined by a set of parameters that are adjusted to reproduce experimental data, such as energy levels and electromagnetic transition rates.

For the Xenon isotopic chain, the IBA model has been used to describe the transition from vibrational-like nuclei to gamma-soft and rotational structures. In the context of ¹²²Xe, the model's parameters would be chosen to reflect its transitional character, likely situated between the U(5) (vibrational) and O(6) (gamma-unstable) dynamical symmetries of the model.

Hamiltonian Parameters: The specific parameters for the IBA Hamiltonian for ¹²²Xe would be determined by fitting to its known experimental spectrum. These parameters typically include the energies of the d-bosons and the strengths of the various boson interaction terms.

Configuration Mixing: More advanced applications of the IBA model, such as the Interacting Boson Model with Configuration Mixing (IBM-CM), can be employed to account for the coexistence of different nuclear shapes at similar energies, a phenomenon known to occur in this mass region. This involves considering particle-hole excitations across shell closures, leading to multiple boson configurations that are then mixed.

Parameter	Description	Typical Value Range for A~120-130
	d-boson energy	0.4 - 0.8 MeV
	Quadrupole interaction strength	-0.05 to -0.2 MeV
	Quadrupole shape parameter	-1.5 to 0

This table represents typical ranges for IBA parameters in the mass region of this compound and are not specific experimentally fitted values for this isotope.

General Bohr Hamiltonian and Mean-Field Theoretical Frameworks

The Bohr Hamiltonian provides a geometric description of the collective motion of a nucleus in terms of its shape, defined by the deformation parameters and , and its orientation in space. This model can describe a wide range of nuclear behaviors, from spherical vibrators to rigid rotors and triaxial shapes.

Mean-field theories, such as the Hartree-Fock-Bogoliubov (HFB) method, offer a microscopic foundation for the Bohr Hamiltonian. These approaches start from a fundamental nucleon-nucleon interaction and derive the average potential (mean field) experienced by each nucleon. By performing constrained HFB calculations, one can generate potential energy surfaces (PES) as a function of the deformation parameters, which can then be used to determine the parameters of the Bohr Hamiltonian. For neutron-deficient nuclei like ¹²²Xe, relativistic mean-field (RMF) theories are also employed to provide a Lorentz-covariant description of the nuclear many-body problem.

Dynamic Pairing Plus Quadrupole (DPPQ) Model Analysis

The Dynamic Pairing Plus Quadrupole (DPPQ) model is a microscopic approach that has been successful in describing the collective properties of a wide range of nuclei. This model considers the competition between pairing interactions, which favor a spherical shape, and quadrupole-quadrupole interactions, which drive the nucleus towards a deformed shape.

The DPPQ model solves the time-dependent Schrödinger equation for a Hamiltonian that includes these two key interactions. This allows for a dynamic description of the nucleus, where the shape is not fixed but can fluctuate. This approach is particularly well-suited for transitional nuclei like ¹²²Xe, which are expected to exhibit significant shape fluctuations.

X(3) Model and Critical Point Symmetries in the Xe Isotopic Chain

In the landscape of nuclear shapes, transitions between different phases of collective motion can be described by critical point symmetries. The X(5) symmetry was proposed to describe the critical point of the phase transition between spherical vibrators and axially symmetric prolate deformed rotors.

A variation of this is the X(3) model, which represents a -rigid version of the X(5) critical point symmetry, meaning the nucleus is constrained to an axial shape (). aps.orgarxiv.org The model is based on an infinite well potential in the deformation variable and leads to parameter-free predictions for energy ratios and B(E2) transition rates. While originally applied to heavier nuclei, the systematics of the Xenon isotopes suggest a transition towards rotational behavior, making the investigation of such critical point symmetries relevant. The applicability of the X(3) model to ¹²²Xe would depend on how closely its properties match the model's specific predictions for energy and transition rate ratios.

Energy Ratio	X(3) Prediction
E(4+)/E(2+)	2.91
E(6+)/E(2+)	5.65
E(8+)/E(2+)	9.18
E(0+₂)/E(2+)	3.58

This table presents the theoretical predictions of the X(3) model for key energy ratios.

Microscopic and Semi-Microscopic Theoretical Frameworks

Microscopic models aim to describe the nucleus starting from the fundamental interactions between its constituent protons and neutrons. These models are computationally more intensive but can provide a more detailed understanding of nuclear structure.

Algebraic sp(4) Shell Model Calculations

The nuclear shell model is a cornerstone of nuclear theory, describing the nucleus in terms of nucleons moving in a potential well and interacting via a residual force. For medium and heavy nuclei, the number of possible configurations becomes too large for direct diagonalization of the Hamiltonian. Algebraic shell models provide a way to truncate the shell model space to a manageable size by exploiting underlying symmetries.

Experimental Techniques and Methodologies in Xenon 122 Research

High-Resolution Gamma-Ray Spectrometry for Nuclear Decay Studies

High-resolution gamma-ray spectrometry is a fundamental technique in the study of nuclear decay, including that of ¹²²Xe. This method utilizes detectors, typically high-purity germanium (HPGe) detectors, which offer excellent energy resolution, allowing for the precise measurement of the energies and intensities of gamma rays emitted during nuclear de-excitation. By analyzing the gamma-ray spectra, researchers can identify the excited states populated in the daughter nucleus following the decay of ¹²²Xe and determine the branching ratios of the transitions between these states. Studies on other xenon isotopes, such as ¹³⁴I decaying to ¹³⁴Xe, have successfully employed scintillation techniques for gamma-ray energy and intensity measurements, providing insights into xenon energy levels aps.org. Similarly, high-resolution Ge(Li) detectors have been used to study gamma-ray spectra from the decay of isotopes like ¹²⁸Cs, which populates levels in ¹²⁸Xe, demonstrating the effectiveness of this approach for xenon isotopes nasa.gov. The precise energy measurements are crucial for constructing detailed level schemes of the daughter nuclei.

Electron Capture Decay Spectrometry Techniques

Xenon-122 is known to decay via electron capture (EC). Electron capture decay spectrometry involves detecting and analyzing the emissions associated with this decay mode. When a nucleus undergoes EC, it captures an inner atomic electron, leading to the emission of a neutrino and leaving the atom in an excited state. The subsequent atomic relaxation involves the emission of characteristic X-rays and Auger electrons. Detecting these emissions, often in coincidence with gamma rays from the de-excitation of the daughter nucleus, provides information about the EC process and the levels populated in the daughter nucleus. While specific details on ¹²²Xe EC decay spectrometry were not extensively found, studies on other xenon isotopes like ¹²⁵Xe, ¹²⁷Xe, and ¹²⁴Xe utilize EC decays as calibration sources and for studying detector response in experiments like LUX and XENON, highlighting the relevance of understanding EC processes in xenon isotopes arxiv.orgresearchgate.net. The signature of an EC decay primarily involves the atomic relaxation and sometimes deexcitation gamma rays from the newly formed nucleus arxiv.org.

Nuclear Coincidence Measurement Methodologies (e.g., Gamma-Gamma Coincidence)

Nuclear coincidence measurements, particularly gamma-gamma (γγ) coincidence, are vital for establishing the temporal relationships between emitted particles or photons and for constructing nuclear level schemes. In the context of ¹²²Xe decay, γγ coincidence measurements involve detecting two gamma rays in a very short time window, indicating that they were emitted in a cascade from the same nucleus. This technique helps to confirm transitions and determine the order of gamma-ray emissions, which is essential for building a reliable level scheme of the daughter nucleus. Research on other even-even xenon isotopes, such as ¹³²Xe, has utilized gamma-gamma coincidence measurements to study excited nuclear levels capes.gov.br. Similarly, studies on the decay of ¹³⁰I and ¹³⁰Cs to ¹³⁰Xe have employed NaI(Tl) scintillation detectors and Ge(Li) detectors in coincidence setups to deduce excited levels and their properties in ¹³⁰Xe nasa.gov. Beta-gamma-gamma coincidence experiments have also been performed to study decay schemes and energy differences between ground states aps.org. Coincidence techniques enhance sensitivity in radionuclide monitoring by selectively examining the presence of nuclides of interest based on simultaneous detection of two radiation emissions diva-portal.org.

Doppler-Shift Attenuation Method for Nuclear Lifetime Measurements

The Doppler-Shift Attenuation Method (DSAM) is a technique used to measure the lifetimes of excited nuclear states, typically in the femtosecond to picosecond range. This method relies on the Doppler shift of gamma rays emitted by a nucleus that is recoiling after a nuclear reaction or decay. As the recoiling nucleus slows down in a stopping material, the Doppler shift of the emitted gamma rays is attenuated. By precisely measuring the shape of the Doppler-broadened gamma-ray peaks and knowing the stopping properties of the material, the lifetime of the excited state can be determined. While direct application to ¹²²Xe was not explicitly detailed in the provided snippets, DSAM is a standard technique for lifetime measurements in this mass region and has been applied to other nuclei to determine lifetimes of excited states tum.deaps.org. For instance, DSAM has been used to determine lifetimes in ¹²⁸Te and ¹³⁰Te, isotopes near the xenon region aps.org. The recoil-distance Doppler-shift technique, a related method, has been used to measure lifetimes in ¹¹⁶Xe osti.gov.

Online Isotope Mass Separation Techniques (e.g., ISOLDE/CERN for Xenon Isotopes)

Applications in Fundamental and Applied Nuclear Science

Research and Development of Radionuclide Generator Systems (e.g., Xenon-122/Iodine-122 Generator)

The decay of ¹²²Xe to the positron-emitting ¹²²I forms the basis of a radionuclide generator system. This ¹²²Xe/¹²²I generator is of interest for applications in positron emission tomography (PET), particularly for studies requiring a short-lived radionuclide that can be produced on-site or transported readily. aip.orgosti.govresearchgate.netunt.edue-century.us The parent nuclide, ¹²²Xe, with its 20.1-hour half-life, allows for the transport of the generator to locations without an on-site cyclotron, where the shorter-lived daughter, ¹²²I (half-life 3.6 minutes), can be "milked" or extracted as needed. aip.orgosti.govresearchgate.netunt.edu

The production of the parent ¹²²Xe can be achieved through nuclear reactions, such as the proton irradiation of a sodium iodide target, often as a by-product in the production of ¹²³Xe. osti.gov Another method explored is the ¹²⁷I(p, 6n)¹²²Xe reaction using proton beams with energies up to 70 MeV. aip.orgresearchgate.net High yields of ¹²²Xe can be produced through these methods, supporting the extensive use of a ¹²²Xe/¹²²I generator capable of producing multiple doses of ¹²²I radiopharmaceuticals. aip.orgresearchgate.net

A typical generator system involves a xenon reservoir chamber and an ingrowth or milking chamber. osti.gov The operation sequence includes transferring ¹²²Xe from the reservoir to the milking vessel, allowing ¹²²I to grow in for a short period (e.g., 5-10 minutes), transferring the xenon back to the reservoir, and then rapidly rinsing the ¹²I out of the milking vessel. osti.gov The resulting carrier-free ¹²²I can have high radionuclidic purity, with less than 0.1% radioxenons and other radioiodines. osti.gov The milking efficiency of such generators can be around 40%. osti.gov

The short half-life of ¹²²I makes it suitable for sequential PET studies and for characterizing faster kinetics of smaller tracer molecules. researchgate.nete-century.us Research has demonstrated the incorporation of generator-produced ¹²²I into radiopharmaceuticals, such as an amphetamine analog, for PET imaging studies. researchgate.netsnmjournals.org

Contributions to International Nuclear Data Libraries and Evaluations (e.g., Reference Input Parameters Library, RIPL-3)

Accurate nuclear data for various isotopes, including ¹²²Xe, are crucial for nuclear reaction modeling, reactor design, radiation shielding, and medical practices. tandfonline.comkyushu-u.ac.jp Xenon isotopes, particularly stable ones like ¹²⁹Xe, ¹³¹Xe, ¹³²Xe, ¹³⁴Xe, and ¹³⁶Xe, are significant fission products, and their yields in fission reactors necessitate data evaluation. tandfonline.com

The Reference Input Parameter Library (RIPL), specifically RIPL-3, is a comprehensive database providing input parameters required for nuclear reaction calculations and nuclear data evaluations. iaea.orgaps.org This library is a result of extensive work by the International Atomic Energy Agency (IAEA) and is vital for theoreticians developing and using nuclear reaction modeling codes. iaea.org

Nuclear data evaluations for xenon isotopes, including ¹²²Xe, involve using theoretical nuclear reaction models to calculate cross sections for various reaction channels across different energy regions. tandfonline.comkyushu-u.ac.jptandfonline.com These evaluations require input parameters such as discrete energy levels and level density parameters, which are often taken from databases like RIPL-3. tandfonline.comtandfonline.comiaea.orgaps.org For instance, discrete-level information for ¹²²Xe has been included in RIPL-3. tandfonline.comtandfonline.com The evaluated data are compared with available experimental results to improve the accuracy of nuclear data libraries. tandfonline.comkyushu-u.ac.jptandfonline.com

Data tables within these evaluations may include parameters for nuclear level densities and pre-equilibrium processes used in the theoretical calculations for xenon isotopes. tandfonline.comtandfonline.com

Characterization and Discrimination of Anomalous Radioxenon Isotope Signals in Nuclear Event Monitoring

Radioxenon isotopes are key indicators in nuclear event monitoring, particularly for verifying compliance with treaties like the Comprehensive Nuclear-Test-Ban Treaty (CTBT). fourwaves.comresearchgate.netnonproliferation.org The International Monitoring System (IMS) includes radionuclide stations that collect noble gas samples to estimate radioxenon activity concentrations. fourwaves.com While routine operations at civilian nuclear facilities are common sources of radioxenon, anomalous signals could potentially indicate releases from events such as underground nuclear explosions. fourwaves.comresearchgate.netd-nb.infodntb.gov.ua

Conventional nuclear explosion monitoring systems primarily focus on four radioxenon isotopes: ¹³¹ᵐXe, ¹³³Xe, ¹³³ᵐXe, and ¹³⁵Xe, as these are prominent fission products. researchgate.netctbto.org However, other radioxenon isotopes, including ¹²²Xe (detected via its daughter ¹²²I), ¹²⁵Xe, ¹²⁷Xe, and ¹²⁹ᵐXe, have been observed, particularly near research reactors and spallation neutron sources. ctbto.orgpnnl.govinl.govosti.govwosmip.org The presence of these "unusual" or "non-traditional" radioxenon isotopes can complicate the interpretation of monitoring data and potentially lead to false-positive reports if not properly characterized. ctbto.orginl.govosti.gov

Differentiation of Spallation-Induced Signatures from Fission Products

The observation of isotopes like ¹²²Xe, ¹²⁵Xe, ¹²⁷Xe, and ¹²⁹ᵐXe near facilities such as the High Flux Isotope Reactor and the Spallation Neutron Source suggests that scientific research facilities can be sources of interfering xenon background. ctbto.orgpnnl.govosti.gov These isotopes are often produced through neutron irradiation and spallation processes, which differ from the fission processes that generate the primary CTBT-relevant isotopes. ctbto.orgpnnl.gov

Spallation reactions, which occur when high-energy particles (like protons or neutrons) strike an atomic nucleus, can produce a wider range of isotopes compared to fission. nonproliferation.orgiaea.org For example, ¹²²Xe can be produced via spallation, such as in the mercury target of a spallation neutron source. pnnl.gov Differentiating radioxenon signals produced by spallation from those produced by nuclear fission is crucial for accurate source attribution in nuclear event monitoring. fourwaves.comresearchgate.netnonproliferation.org

Analyzing the isotopic activity ratios of detected radioxenons is a key method for discriminating between different sources. fourwaves.comresearchgate.netnonproliferation.org While traditional analysis focuses on ratios of the four main fission products, the presence and ratios of non-fission isotopes like ¹²²Xe can provide additional information to help distinguish between potential nuclear explosions and emissions from civilian nuclear activities or research facilities. fourwaves.comresearchgate.netctbto.orgpnnl.govosti.gov

Research involves analyzing the decay chains and spectral signatures of these isotopes. For instance, the ¹²²Xe daughter, ¹²²I, produces a characteristic signature around 500 keV, which can be used for its detection and quantification. pnnl.gov Monte Carlo simulations are employed to model the signatures of different isotopes and extract detection efficiencies, aiding in the accurate characterization of observed signals. pnnl.gov

Role in Nuclear Non-Proliferation Research

The ability to accurately characterize and discriminate radioxenon sources is fundamental to nuclear non-proliferation efforts. wikipedia.orgcongress.govpnnl.govtandfonline.com The presence of anomalous radioxenon isotopes, including ¹²²Xe, in environmental samples could potentially mask signals from a clandestine nuclear test or lead to misattribution of the source. fourwaves.comd-nb.infoinl.govosti.gov

Research into the production mechanisms and environmental transport of non-fission radioxenons is essential for improving monitoring capabilities and reducing the likelihood of false alarms. ctbto.orgpnnl.govinl.govosti.gov By understanding the typical radioxenon signatures from various civilian sources, such as medical isotope production facilities, research reactors, and spallation sources, monitoring systems can better identify and filter out these background signals. researchgate.netd-nb.infoctbto.orginl.govosti.gov

The detection and analysis of unusual radioxenon isotopes like ¹²²Xe contribute to a more comprehensive understanding of the global radioxenon background. This knowledge is vital for enhancing the sensitivity and specificity of nuclear explosion monitoring networks and strengthening the technical basis for nuclear non-proliferation verification. fourwaves.comresearchgate.netnonproliferation.orgd-nb.infodntb.gov.uapnnl.gov Ongoing research aims to improve detection limits and develop more sophisticated anomaly triggers using multiple isotopes to better discriminate nuclear explosion signals from other sources. fourwaves.comd-nb.info

Future Directions and Emerging Research Avenues for Xenon 122

Pursuit of Enhanced Precision in Nuclear Property Measurements

Achieving enhanced precision in measuring the nuclear properties of 122Xe is a key future direction. This includes refining measurements of its mass, half-life, decay modes, and the energies and intensities of emitted particles and gamma rays. Precise knowledge of these properties is fundamental for validating theoretical nuclear models and for potential applications.

Research involving the nuclear structure of 122Xe has been conducted through measurements of the β+/EC decay of its parent nuclide, 122Cs. researchgate.net High-statistics experiments utilizing detector systems like the 8π γ-ray spectrometer have enabled the determination of relative B(E2) values for low-energy transitions and the identification of rotational band members in excited states. researchgate.net Continued efforts with advanced detection techniques and higher statistics are crucial for reducing uncertainties in these measurements and uncovering more detailed aspects of the 122Xe nuclear structure.

Precision measurements of isotopic masses, including those of neutron-deficient xenon isotopes like 122Xe, have been performed using techniques such as Penning trap mass spectrometry. iaea.org These measurements provide fundamental data for understanding nuclear binding energies and testing nuclear models. Future work will focus on improving the precision of these mass measurements further. iaea.org

Development and Validation of Advanced Theoretical Nuclear Models

The experimental data obtained from precise measurements of 122Xe nuclear properties are essential for the development and validation of advanced theoretical nuclear models. The region around A=122 is of interest due to transitional nuclear structures, changing from rotational to vibrational shapes. progress-in-physics.com Models such as the Interacting Boson Approximation (IBA) have been used to calculate energy levels and electromagnetic transition probabilities in xenon isotopes. progress-in-physics.com

Future research will involve developing more sophisticated theoretical models that can accurately describe the complex nuclear structure and decay patterns of 122Xe. This includes incorporating advanced treatments of nuclear forces, correlations, and relativistic effects. aps.org Comparing the predictions of these models with high-precision experimental data from 122Xe will allow for their refinement and validation, leading to a more comprehensive understanding of nuclear behavior in this mass region.

Theoretical nuclear reaction models are also crucial for evaluating neutron nuclear data on xenon isotopes, which is relevant for various nuclear applications. tandfonline.com The use of advanced models like the coupled-channels method and statistical models is necessary to calculate cross-sections for different reaction channels. tandfonline.com Future work will involve improving these models to better predict the interaction of neutrons and other particles with 122Xe.

Optimization of Production Yields and Isotopic Purity for Diverse Research Applications

Optimizing the production yields and isotopic purity of 122Xe is important for facilitating diverse research applications. 122Xe can be produced as a by-product in the production of other radioisotopes, such as through proton irradiation of enriched 124Xe targets using cyclotrons. iaea.orgunt.edu

Future efforts will focus on developing more efficient and cost-effective methods for producing higher quantities of 122Xe with enhanced isotopic purity. This could involve exploring alternative production routes, optimizing target materials and irradiation conditions, and improving separation techniques. The ability to produce isotopically pure 122Xe in sufficient quantities is crucial for experiments requiring specific isotopic compositions, such as those in nuclear spectroscopy or potentially in the development of novel radioisotope generator systems. unt.edu

Improving the ionization efficiency of ion sources used in the production and study of xenon isotopes is also an area of ongoing development, which can impact production yields. iaea.org

Potential Roles in Next-Generation Fundamental Nuclear Science Research Facilities

Xenon isotopes, including potentially 122Xe, could play roles in next-generation fundamental nuclear science research facilities. Large-scale detectors utilizing liquid or gaseous xenon are at the forefront of searches for rare events, such as dark matter interactions and neutrinoless double-beta decay. whiterose.ac.ukarxiv.orgarxiv.orgfrontiersin.orgcern.ch While these experiments primarily focus on other xenon isotopes (like 136Xe for double-beta decay or natural xenon for dark matter), the properties of isotopes like 122Xe are relevant for understanding background signals and optimizing detector performance. arxiv.orgaps.orgosti.govarxiv.orguconn.edu

Future large liquid xenon time projection chambers (TPCs), planned at the multi-tonne scale, will require a thorough understanding of all xenon isotopes present, including any radioactive contaminants or those produced through interactions within the detector. whiterose.ac.ukarxiv.orgfrontiersin.org Research on 122Xe can contribute to this understanding, particularly regarding its decay characteristics and potential to contribute to background signals. osti.gov

Furthermore, research facilities focused on nuclear structure and decay studies of exotic nuclei may utilize techniques that involve or are sensitive to isotopes like 122Xe. researchgate.netuoguelph.ca The development of advanced facilities for nuclear science research, including those for studying nuclear reactions and properties, could benefit from the specific characteristics of 122Xe for certain experimental campaigns. leeds.ac.ukoecd-nea.org Analyzing potential sources of unusual xenon radionuclides, including 122Xe, from nuclear facilities is also an area of study related to monitoring and research. osti.gov

Future facilities might also explore novel applications of radioisotopes, and a comprehensive understanding of isotopes like 122Xe is necessary for evaluating their potential in such contexts.

Here is a table summarizing some nuclear properties of Xenon-122:

Property	Value	Unit	Citation
Atomic Number (Z)	54	-	chemlin.org
Neutron Number (N)	68	-	chemlin.org
Isotopic Mass	121.908368(12)	u	chemlin.org
Nuclide Mass	121.8787466	u	chemlin.org
Mass Excess	-85.35466	MeV	chemlin.org
Half-life	20.1(1)	h	chemlin.orgwikipedia.org
Decay Mode	EC	-	chemlin.org
Daughter Nuclide	122I	-	chemlin.org
Decay Energy	0.725(12)	MeV	chemlin.org
Spin and Parity	0+	-	chemlin.org
Charge Radius	4.7590(59)	fm	chemlin.org
First Neutron Separation Energy	10.945(15)	MeV	chemlin.org
First Proton Separation Energy	6.392(12)	MeV	chemlin.org

Q & A

Q. Resolution Strategies :

• Inter-Lab Collaboration : Harmonize protocols via organizations like IAEA.
• Error Propagation Analysis : Quantify uncertainties using Monte Carlo simulations.
• Blind Testing : Distribute anonymized samples to eliminate observer bias .

What are the primary nuclear reactions involved in the production of this compound for research purposes?

Basic Question
$^{122}\text{Xe}$ is synthesized via:

• Spallation : High-energy protons striking uranium targets (e.g., $^{238}\text{U}(p, f)$ reactions).
• Fission : Nuclear reactors or accelerators induce fission in $^{235}\text{U}$, yielding xenon isotopes.
• Charged-Particle Reactions : $^{124}\text{Xe}(p, 3n)$ in cyclotrons .

Methodological Insight : Optimize beam energy and target thickness to maximize yield. Post-synthesis, gas-phase separation (e.g., cryogenic distillation) isolates $^{122}\text{Xe}$ .

How does this compound’s decay profile influence its application in monitoring nuclear processes?

Advanced Question
$^{122}\text{Xe}$’s decay emits characteristic gamma rays (e.g., 564 keV), serving as tracers for:

• Nuclear Fuel Cycle Monitoring : Detect illicit reprocessing activities by correlating $^{122}\text{Xe}$ with $^{135}\text{Xe}$ ratios.
• Reactor Safety Studies : Track fission product release during simulated accident scenarios.

Data Integration : Combine $^{122}\text{Xe}$ data with neutron flux measurements to model reactor dynamics. Advanced algorithms (e.g., MCNP) simulate decay chains in complex geometries .